Cas no 2172177-68-1 (3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: 3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2172177-68-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6493481
• PubChem ID: 165536525
• Update Time: 2025-05-19

3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• 3-ethoxy-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
• 2172177-68-1
• EN300-1516064

• Inchi： 1S/C26H32N2O6/c1-3-33-18(14-24(29)30)15-28-25(31)17(2)12-13-27-26(32)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： NBCONRIYQPDSCI-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NCC(CC(=O)O)OCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

Research Briefing on 3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS: 2172177-68-1)

In recent years, the compound 3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS: 2172177-68-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in peptide synthesis and drug development. Recent studies have highlighted its role as a versatile building block in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the preparation of modified peptides with enhanced stability and bioavailability.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of this compound in the synthesis of peptide-based inhibitors targeting proteases involved in inflammatory diseases. The research team employed a novel synthetic route to incorporate 3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid into peptide sequences, resulting in inhibitors with improved binding affinity and selectivity.

Further investigations have explored the compound's potential in prodrug design. A recent preprint on bioRxiv (2024) detailed its use in the development of prodrugs for targeted drug delivery systems. The Fmoc group's ability to mask reactive functionalities and its subsequent cleavage under physiological conditions make this compound an attractive candidate for such applications.

In addition to its synthetic utility, computational studies have been conducted to elucidate the compound's physicochemical properties and interactions with biological targets. Molecular docking simulations revealed favorable binding modes with several enzyme active sites, suggesting its potential as a scaffold for the design of enzyme inhibitors.

Despite these promising findings, challenges remain in optimizing the compound's solubility and stability under various conditions. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-ethoxy-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS: 2172177-68-1) represents a valuable tool in modern chemical biology and drug discovery. Its diverse applications in peptide synthesis, prodrug development, and enzyme inhibition highlight its significance in advancing therapeutic innovations. Future studies will likely focus on expanding its utility and overcoming current limitations to fully realize its potential in pharmaceutical sciences.